Cas no 67173-18-6 (3-(1-Hydroxyethyl)benzophenone)

3-(1-Hydroxyethyl)benzophenone structure
67173-18-6 structure
Product Name:3-(1-Hydroxyethyl)benzophenone
CAS No:67173-18-6
MF:C15H14O2
MW:226.270464420319
CID:395237
PubChem ID:13102751
Update Time:2025-04-19

3-(1-Hydroxyethyl)benzophenone Chemical and Physical Properties

Names and Identifiers

    • Methanone, [3-(1-hydroxyethyl)phenyl]phenyl-
    • 3-(1-Hydroxyethyl)benzophenone
    • alpha-(3-Benzoylphenyl)ethyl alcohol
    • AKOS028113809
    • VIGLCJZNAGRKFZ-UHFFFAOYSA-N
    • SCHEMBL4669024
    • DTXSID40518230
    • 67173-18-6
    • 1-(3-benzoylphenyl)ethan-1-ol
    • FT-0669601
    • [3-(1-hydroxyethyl)phenyl]-phenylmethanone
    • 3-(1-hydroxvethyl)benzophenone
    • [3-(1-Hydroxyethyl)phenyl](phenyl)methanone
    • [3-(1-Hydroxyethyl)phenyl]phenylmethanone
    • Inchi: 1S/C15H14O2/c1-11(16)13-8-5-9-14(10-13)15(17)12-6-3-2-4-7-12/h2-11,16H,1H3
    • InChI Key: VIGLCJZNAGRKFZ-UHFFFAOYSA-N
    • SMILES: OC(C)C1C=CC=C(C(C2C=CC=CC=2)=O)C=1

Computed Properties

  • Exact Mass: 226.09942
  • Monoisotopic Mass: 226.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.139±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.27 g/l) (25 º C),
  • PSA: 37.3

3-(1-Hydroxyethyl)benzophenone Security Information

3-(1-Hydroxyethyl)benzophenone Pricemore >>

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